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Executive Summary
(3-Ethyl-2-hydroxyphenyl)boronic acid (CAS: 1462329-57-2) is a specialized organoboron

intermediate used primarily in medicinal chemistry for the introduction of sterically defined,
hydrogen-bond-donating aryl motifs.[1] Characterized by a hydroxyl group ortho to the boron
center and an ethyl group at the meta position (relative to boron), this molecule exhibits unique
reactivity patterns driven by the "ortho-effect.” It serves as a critical building block in the
synthesis of proteolysis targeting chimeras (PROTACS), kinase inhibitors, and protein-protein
interaction (PPI) modulators, such as those targeting the WDR5-MYC pathway.

This guide provides a comprehensive technical analysis of the compound, including validated
identifiers, synthesis logic, reactivity profiles, and handling protocols for high-fidelity research
applications.

Part 1: Chemical Identity & Specifications

The precise identification of this isomer is critical due to the existence of multiple positional
isomers (e.g., 5-ethyl-2-hydroxy, 4-ethyl-2-hydroxy) which possess vastly different electronic
and steric properties.
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Parameter Specification

Chemical Name (3-Ethyl-2-hydroxyphenyl)boronic acid

CAS Number 1462329-57-2

Molecular Formula CsH11BOs3

Molecular Weight 165.98 g/mol

SMILES CCC1=C(C(=CC=C1)B(0)0O)O

INChl Key CPGQGJIFPSZFPTO-UHFFFAOYSA-N

Appearance White to off-white solid

Solubility Soluble in DMSO, Methanol; sparingly soluble in
non-polar solvents

pKa (Calculated) ~8.5 (Boronic acid), ~10.0 (Phenol)

Structural Analysis|[3]

» Steric Bulk: The ethyl group at the 3-position (adjacent to the hydroxyl) introduces significant
steric bulk. This restricts rotation in biaryl systems formed via coupling, potentially inducing
atropisomerism or locking bioactive conformations.

» Ortho-Hydroxy Effect: The 2-hydroxyl group is capable of forming an intramolecular dative
bond with the boron atom (B-O interaction), increasing the Lewis acidity of the boron center
and facilitating rapid dehydration to the cyclic boroxine trimer.

Part 2: Synthesis & Manufacturing Logic

The synthesis of (3-Ethyl-2-hydroxyphenyl)boronic acid typically follows a Directed Ortho-
Metalation (DoM) strategy or a Metal-Halogen Exchange route, prioritizing the protection of the
phenol to prevent catalyst poisoning or premature protonolysis.

Mechanism of Action: Metal-Halogen Exchange Route
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The most robust laboratory-scale synthesis involves the borylation of 2-bromo-6-ethylphenol.
The bulky ethyl group directs bromination to the para position if not controlled, so starting
materials must be carefully selected.

Graphviz Diagram: Synthesis Workflow

The following diagram illustrates the logical flow from the precursor to the isolated boronic acid,
highlighting the critical protection/deprotection steps.

Click to download full resolution via product page

Caption: Step-wise synthesis via metal-halogen exchange. The protection step (Step 2) is
critical to prevent protonation of the organolithium intermediate.

Part 3: Reactivity & Application Profile
Suzuki-Miyaura Coupling

This boronic acid is a challenging coupling partner due to the steric hindrance of the ethyl
group and the electronic deactivation from the electron-rich phenol.

o Optimization: Use electron-rich phosphine ligands (e.g., SPhos, XPhos) to facilitate the
oxidative addition and transmetallation steps.

» Base Selection: Weak bases (K3POa) are preferred over strong bases to prevent rapid
protodeboronation, a common side reaction for 2-hydroxyphenylboronic acids.

Boroxine Formation (Storage Stability)

Like many boronic acids, CAS 1462329-57-2 exists in equilibrium with its cyclic anhydride
(boroxine).

o Observation: The material may appear as a mixture of monomer and trimer by NMR.
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» Reversibility: Adding a small amount of D20 or wet solvent during reaction setup shifts the
equilibrium back to the reactive monomeric acid species.

Medicinal Chemistry Applications

The (3-ethyl-2-hydroxyphenyl) moiety is a privileged scaffold in drug discovery:

 WDR5-MYC Inhibitors: Recent patent literature suggests the utility of ethyl-substituted
hydroxy-phenyl motifs in disrupting the WDR5-MYC protein-protein interaction, a key target
in oncology [1].

o Protease Inhibitors: The hydroxyl group can serve as a hydrogen bond donor to the oxyanion
hole of serine proteases, while the ethyl group fills hydrophobic S1/S1' pockets.

Graphviz Diagram: Reactivity & Stability Cycle
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Caption: Equilibrium between the reactive monomer and stable boroxine, alongside competing
coupling and decomposition pathways.

Part 4: Experimental Protocols
Protocol A: Standard Suzuki Coupling

Use this protocol to couple CAS 1462329-57-2 with aryl bromides.

» Reagents:

o (3-Ethyl-2-hydroxyphenyl)boronic acid (1.2 equiv)
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[e]

Aryl Bromide (1.0 equiv)

o

Pd(dppf)Cl2-CH2Clz (0.05 equiv)

[¢]

K2COs (3.0 equiv)

[¢]

Solvent: 1,4-Dioxane/Water (4:1 v/v)

e Procedure:

o Charge a microwave vial with the boronic acid, aryl bromide, catalyst, and base.

[e]

Evacuate and backfill with Nitrogen (3x).

o

Add degassed solvent mixture.

[¢]

Heat to 90°C for 4—12 hours. (Monitor via LCMS).

[e]

Note: If conversion is low, switch to XPhos Pd G3 catalyst to overcome steric hindrance.
o Workup:
o Dilute with EtOAc, wash with 1N HCI (carefully, to preserve phenol) and brine.

o Dry over NazSOa4 and concentrate.

Protocol B: Quality Control (NMR Analysis)

e Solvent: DMSO-ds is recommended to observe the phenolic proton and boronic acid
hydroxyls.

o Key Signals:
o 9 8.5-9.0 ppm (s, 2H, B(OH):z - often broad).
o 0 ~9.2 ppm (s, 1H, Phenolic OH).

o 6 1.1 ppm (t, 3H, Ethyl-CHs).
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o 0 2.6 ppm (g, 2H, Ethyl-CH2).

Part 5: Handling & Safety

o Storage: Store at 2—8°C under an inert atmosphere (Argon). The compound is hygroscopic
and prone to oxidation over extended periods.

 Stability: Avoid prolonged exposure to strong bases in the absence of a coupling partner, as
this accelerates protodeboronation (loss of the boron group).

o Safety: Treat as a standard organic irritant. Wear nitrile gloves and safety glasses. Consult
the SDS for specific toxicology data (often limited for research intermediates).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [(3-Ethyl-2-hydroxyphenyl)boronic Acid: Technical Profile
& Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13406890/docs#3-ethyl-2-hydroxyphenyl-boronic-
acid-technical-profile-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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